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Compound of Interest |

Compound Name: 5,7-Dinitroquinazolin-8-ol
CAS No.: 62011-96-5
Cat. No.: B14549867
Get Quote
. J

This guide provides an in-depth, procedural framework for the safe and compliant disposal of
5,7-Dinitroquinazolin-8-ol. As researchers and professionals in drug development, our
commitment to safety extends beyond the bench to the entire lifecycle of the chemical
compounds we handle. The following protocols are designed to ensure the protection of
laboratory personnel and the environment, grounded in established safety principles and
regulatory compliance.

Hazard Assessment: Understanding the Risks of
5,7-Dinitroquinazolin-8-ol

A thorough understanding of the potential hazards associated with 5,7-Dinitroquinazolin-8-ol
is the foundation of its safe handling and disposal. While a comprehensive toxicological profile
for this specific compound is not readily available, its structure as a dinitroaromatic and
nitrogen-containing heterocycle necessitates a cautious approach.[1] Compounds with nitro
groups, particularly dinitro compounds, are known for their potential explosive properties,
especially when subjected to heat or shock.[2] Therefore, it is prudent to treat 5,7-
Dinitroquinazolin-8-ol as a potentially hazardous substance.
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Property Information Source
Molecular Formula CsHaN4Os [1]
Molecular Weight 236.14 g/mol [1]
Physical State Solid (Assumed) N/A

Primary Hazards

Potential for irritation to eyes,
skin, and respiratory tract.
Harmful if swallowed, inhaled,
or absorbed through the skin.
Due to the presence of nitro
groups, it should be treated as

potentially explosive.

[2]

Carcinogenicity

No ingredient of this product
present at levels greater than
or equal to 0.1% is identified
as a carcinogen or potential
carcinogen by ACGIH, NTP, or
OSHA.

Personal Protective Equipment (PPE): Your First

Line of Defense

Before handling 5,7-Dinitroquinazolin-8-ol in any capacity, including for disposal, it is

imperative to be equipped with the appropriate Personal Protective Equipment (PPE).

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[2][3]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat are mandatory.

Ensure gloves are inspected before use and removed with care to avoid skin contamination.

[3114]

o Respiratory Protection: In cases of inadequate ventilation or when handling the compound

as a powder where dust generation is possible, a NIOSH-approved respirator should be

used.[2]
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o Facility Requirements: An eyewash station and a safety shower must be readily accessible in
any area where this compound is handled.[2]

Spill Response Protocol: Immediate and Controlled
Action

In the event of a spill, a swift and organized response is crucial to mitigate exposure and
prevent further contamination.

o Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area.

[2]
o Ventilate: Ensure the area is well-ventilated to disperse any airborne dust or vapors.[2]

o Containment: For dry spills, carefully sweep or scoop the material to avoid generating dust
and place it into a designated, labeled hazardous waste container.[5] Do not use water for
cleanup unless specifically instructed, as this could create a hazardous slurry.

o Decontamination: Clean the spill area with an appropriate solvent or detergent, and collect
all cleanup materials (e.g., absorbent pads, wipes) as hazardous waste.[6]

o Report: Report the spill to your institution's Environmental Health & Safety (EHS)
department, especially if the spill is large or you are unsure how to proceed.[7]

Step-by-Step Disposal Procedure: From Cradle to
Grave

The disposal of 5,7-Dinitroquinazolin-8-ol must be managed as a hazardous waste stream
from the point of generation to its final destruction.[8] Never dispose of this chemical down the
drain or in the regular trash.[8][9]

Waste Collection and Segregation

o Designated Container: Collect all waste 5,7-Dinitroquinazolin-8-ol, including contaminated
materials, in a dedicated, compatible, and clearly labeled hazardous waste container.[6][10]
[11] The original container is often the best choice for waste storage.[6]
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Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical
name "5,7-Dinitroquinazolin-8-ol," and the approximate quantity.[9][11]

Segregation: Store the waste container separately from incompatible materials, such as
strong oxidizing agents.[4] A secondary containment tray is recommended to prevent the
spread of potential leaks.[7][10]

Waste Storage

Satellite Accumulation Area (SAA): Store the hazardous waste container in a designated
Satellite Accumulation Area (SAA) at or near the point of generation.[9][12]

Container Integrity: Ensure the container is in good condition, with a tightly sealed lid, and is
kept closed except when adding waste.[7][8][10] Containers should not be filled beyond 75-
80% capacity to prevent spills during transport.[10]

Accumulation Time Limits: Be aware of your institution's and local regulations regarding the
maximum amount of hazardous waste and the time it can be stored in an SAA.[9][12]

Final Disposal

Engage Professionals: The final disposal of 5,7-Dinitroquinazolin-8-ol must be handled by
a licensed hazardous waste disposal company.[2] Do not attempt to treat or dispose of this
chemical yourself.

Waste Pickup Request: Follow your institution's procedure for requesting a hazardous waste
pickup from your EHS department.[9]

Documentation: Maintain meticulous records of the generation, accumulation, and disposal
of the waste, as required by regulations.[2][8] This "cradle to grave" documentation is a legal
requirement.[8]

Waste Minimization: A Proactive Approach to Safety

The most effective way to manage hazardous waste is to minimize its generation in the first

place.[12]
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e Source Reduction: Order only the quantity of 5,7-Dinitroquinazolin-8-ol required for your
experiments.[12]

e Scale Reduction: Where possible, reduce the scale of your experiments to decrease the
volume of waste produced.[12]

 Inventory Management: Maintain an accurate inventory of your chemicals to avoid
unnecessary purchases and the generation of expired chemical waste.[12]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5,7-
Dinitroquinazolin-8-ol.

Click to download full resolution via product page

Caption: Disposal workflow for 5,7-Dinitroquinazolin-8-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b14549867?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.cn/CN/en/sds/sigma/d0540
https://pdf.benchchem.com/1596/Proper_Disposal_of_1_3_5_Trichloro_2_4_dinitrobenzene_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.nl/store/msds?partNumber=10132380&productDescription%3D5%2C7-Dichloro-8-hydroxyquinoline%2C+99%25%2C+5g&countryCode=NL&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://pim-resources.coleparmer.com/sds/64515.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehs.stanford.edu/wp-content/uploads/SU_hazardouswasteposter.pdf
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.clinicallab.com/a-lab-s-guide-to-safe-and-compliant-medical-waste-disposal-28314
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://ehrs.upenn.edu/sites/default/files/2021-03/Waste%20Manual%20Mar%202021.pdf
https://www.benchchem.com/product/b14549867/docs#a-comprehensive-guide-to-the-safe-disposal-of-5-7-dinitroquinazolin-8-ol
https://www.benchchem.com/product/b14549867/docs#a-comprehensive-guide-to-the-safe-disposal-of-5-7-dinitroquinazolin-8-ol
https://www.benchchem.com/product/b14549867/docs#a-comprehensive-guide-to-the-safe-disposal-of-5-7-dinitroquinazolin-8-ol
https://www.benchchem.com/product/b14549867/docs#a-comprehensive-guide-to-the-safe-disposal-of-5-7-dinitroquinazolin-8-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14549867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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